Drospirenone 6-ene

• Description: An intermediate in the synthesis of Drospirenone.
• CAS No.: 67372-69-4
• Product Name: Drospirenone 6-ene
• Molecular Formula: C23H28O3
• Molecular Weight: 352.5 g/mol
• IUPAC Name: (1'R,2'S,3'S,5S,5'S,7'S,10'S,11'R)-7',11'-dimethylspiro[oxolane-5,6'-pentacyclo[8.8.0.02,7.03,5.011,16]octadeca-15,17-diene]-2,14'-dione
• Standard InChI: InChI=1S/C23H28O3/c1-21-8-5-14(24)11-13(21)3-4-15-17(21)6-9-22(2)20(15)16-12-18(16)23(22)10-7-19(25)26-23/h3-4,11,15-18,20H,5-10,12H2,1-2H3/t15-,16-,17+,18+,20-,21+,22+,23+/m1/s1
• Standard InChIKey: OMQDQOBQNOHRKO-PJPXKQQPSA-N
• Isomeric SMILES: C[C@]12CCC(=O)C=C1C=C[C@@H]3[C@@H]2CC[C@]4([C@H]3[C@@H]5C[C@@H]5[C@@]46CCC(=O)O6)C
• SMILES: CC12CCC(=O)C=C1C=CC3C2CCC4(C3C5CC5C46CCC(=O)O6)C
• Canonical SMILES: CC12CCC(=O)C=C1C=CC3C2CCC4(C3C5CC5C46CCC(=O)O6)C
• Appearance: White to Pale Yellow Solid
• Melting Point: 95-100°C
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (15α,16α,17α)-15,16-Dihydro-17-hydroxy-3-oxo-3'H-cyclopropa[15,16]pregna-4,6,15-triene-21-carboxylic Acid γ-Lactone; 17β-Hydroxy-15β,16β-methylene-3-oxo-17α-pregna-4,6-diene-21-carboxylic Acid γ-Lactone
• PubChem Compound: 13061887
• Last Modified: Apr 15 2024